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Compound of Interest

Compound Name: 5-Ethoxy-2-hydroxybenzaldehyde

Cat. No.: B1308184

5-Ethoxy-2-hydroxybenzaldehyde: A Technical
Guide for Researchers

Authored for Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 5-Ethoxy-2-
hydroxybenzaldehyde, a valuable aromatic aldehyde for various research and development
applications. This document details its commercial availability, key chemical and physical
properties, safety information, and potential synthetic pathways.

Commercial Availability and Suppliers

5-Ethoxy-2-hydroxybenzaldehyde is readily available from a range of chemical suppliers
catering to the research and pharmaceutical industries. While purity specifications can vary
between suppliers and batches, it is crucial for researchers to request lot-specific certificates of
analysis for detailed purity information. Notably, some suppliers, such as Sigma-Aldrich,
provide this compound as part of their collection for early discovery research and may not
perform extensive analytical data collection, offering it on an "as-is" basis.

A non-exhaustive list of potential suppliers includes:
e Biosynth[1]

e Santa Cruz Biotechnology|[2]
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e Sigma-Aldrich[3]

e BOC Sciences[4]

e SINFOO Chemical Solutions

o Matrix Scientific

e Parchem

Physicochemical and Safety Data

A summary of the key quantitative data for 5-Ethoxy-2-hydroxybenzaldehyde is presented in

the tables below, compiled from various sources.

Table 1: Chemical Identifiers

Identifier

Value

CAS Number

80832-54-8[1][2][3][5]

Molecular Formula

CoH1003[1][2][3][5]

Molecular Weight 166.17 g/mol [2][3][5]
IUPAC Name 5-ethoxy-2-hydroxybenzaldehyde[5]
Synonyms 5-Ethoxysalicylaldehyde

Table 2: Physical Properties
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Property Value
Physical Form Solid[3]
) ] Not consistently reported; requires experimental
Melting Point o
verification.
- ) Not consistently reported; requires experimental
Boiling Point o
verification.
Solubility Soluble in water and ethanol.[1]
Table 3: Safety Information
Hazard Statement GHS Classification
H302 Harmful if swallowed[5]
H317 May cause an allergic skin reaction
H319 Causes serious eye irritation[5]

Researchers should always consult the latest Safety Data Sheet (SDS) from their supplier
before handling this chemical and use appropriate personal protective equipment.

Synthesis and Experimental Protocols

While a definitive, detailed experimental protocol for the synthesis of 5-Ethoxy-2-
hydroxybenzaldehyde is not readily available in peer-reviewed literature, several synthetic
strategies can be inferred from related reactions and supplier information.

Potential Synthetic Routes

One reported method for the synthesis of 5-Ethoxy-2-hydroxybenzaldehyde involves the
reaction of 2,5-dichloro-4-ethoxybenzaldehyde with sodium carbonate.[1] This process likely
proceeds through a nucleophilic aromatic substitution mechanism where the chloro groups are
displaced.
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A plausible and commonly employed laboratory-scale synthesis would involve the selective O-
alkylation of a dihydroxybenzaldehyde precursor. Specifically, the synthesis could start from
2,5-dihydroxybenzaldehyde. The greater acidity of the C5 hydroxyl group, being a para-
phenolic proton, would allow for its selective deprotonation followed by ethylation using an
ethylating agent like ethyl iodide or diethyl sulfate in the presence of a mild base such as
potassium carbonate.

A potential logical workflow for this synthesis is outlined below:

Synthesis Workflow

@ith 2,5-Dihydroxybenzaldehyde

Selective Deprotonation
(e.g., K2CO3 in acetone/DMF)

l

Ethylation
(e.g., Ethyl lodide)

l

Aqueous Workup and Extraction

'

Purification
(e.g., Column Chromatography)

5-Ethoxy-2-hydroxybenzaldehyde

Click to download full resolution via product page
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A potential workflow for the synthesis of 5-Ethoxy-2-hydroxybenzaldehyde.

General Experimental Protocol for O-Alkylation of a
Hydroxybenzaldehyde (lllustrative)

The following is a generalized protocol based on the alkylation of similar phenolic compounds
and should be adapted and optimized for the specific synthesis of 5-Ethoxy-2-
hydroxybenzaldehyde.

Materials:

2,5-Dihydroxybenzaldehyde

¢ Anhydrous potassium carbonate (K2CO3)

 Ethyl iodide (CH3CHz2l)

e Anhydrous acetone or dimethylformamide (DMF)

e Dichloromethane (DCM) or Ethyl acetate

e Saturated agueous sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)

 Silica gel for column chromatography

Hexane and Ethyl acetate for elution
Procedure:

e To a solution of 2,5-dihydroxybenzaldehyde (1 equivalent) in anhydrous acetone or DMF,
add anhydrous potassium carbonate (1.1 to 1.5 equivalents).

 Stir the mixture at room temperature for 30 minutes.

e Add ethyl iodide (1.0 to 1.2 equivalents) dropwise to the reaction mixture.
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» Heat the reaction to a gentle reflux and monitor the progress by thin-layer chromatography
(TLC).

e Upon completion, cool the reaction mixture to room temperature and filter to remove the
inorganic salts.

e Concentrate the filtrate under reduced pressure.

o Dissolve the residue in dichloromethane or ethyl acetate and wash with saturated aqueous
sodium bicarbonate solution, followed by brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate in vacuo.

» Purify the crude product by column chromatography on silica gel using a hexane/ethyl
acetate gradient to afford the desired 5-Ethoxy-2-hydroxybenzaldehyde.

Characterization:

The final product should be characterized by standard analytical techniques, including:

'H NMR and 3C NMR spectroscopy to confirm the chemical structure.

Mass spectrometry to determine the molecular weight.

Melting point analysis to assess purity.

Infrared (IR) spectroscopy to identify functional groups.

Potential Applications in Research and Drug
Development

While specific biological activities or signaling pathway involvements for 5-Ethoxy-2-
hydroxybenzaldehyde are not extensively documented in publicly available literature, its
structural motifs suggest potential applications in several areas of drug discovery and chemical
biology. Salicylaldehyde derivatives are known to be versatile precursors for the synthesis of
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various heterocyclic compounds and Schiff bases, many of which exhibit interesting biological

properties.

The logical relationship for its potential use as a building block is depicted below:

Potential Synthetic Applications Potential Downstream Research Areas
Metal Complexation > Functional Materials
(Ligand for catalysis or imaging) (e.g., sensors, catalysts)
Heterocycle Synthesis Bioactive Molecules
srelmyrz il il (e.g., coumarins, benzofurans) (e.g., antimicrobial, anticancer)
Schiff Base Formation
(Reaction with primary amines)

Click to download full resolution via product page

Potential applications of 5-Ethoxy-2-hydroxybenzaldehyde in synthesis.

Given its structure, this compound could serve as a key intermediate in the synthesis of novel
compounds for screening in various biological assays. Researchers in medicinal chemistry may
find it useful for generating libraries of derivatives to explore structure-activity relationships
(SAR) in the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1308184#commercial-availability-and-suppliers-of-5-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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